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Compound of Interest

Compound Name: (3-Bromo-5-nitrophenyl)methanol

Cat. No.: B136851 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for (3-Bromo-
5-nitrophenyl)methanol (CAS No: 139194-79-9). The following sections detail the

compound's properties, associated hazards, and recommended procedures for its safe use,

storage, and disposal. Adherence to these guidelines is crucial for minimizing risks and

ensuring a safe laboratory environment.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of a substance is the

foundation of its safe handling. Unfortunately, comprehensive, experimentally determined data

for (3-Bromo-5-nitrophenyl)methanol is limited in publicly available literature. The table below

summarizes the available information.
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Property Value Reference

Chemical Name
(3-Bromo-5-

nitrophenyl)methanol
[1][2]

Synonyms 3-Bromo-5-nitrobenzyl alcohol [1][2]

CAS Number 139194-79-9 [1][2][3]

Molecular Formula C₇H₆BrNO₃ [1][2][3]

Molecular Weight 232.03 g/mol [1][2][3]

Appearance Off-white to light yellow solid [1]

Melting Point Data not available

Boiling Point Data not available [2]

Density Data not available [2]

Solubility Data not available [2]

Hazard Identification and GHS Classification
(3-Bromo-5-nitrophenyl)methanol is classified as a hazardous substance. The following table

outlines its GHS hazard statements.
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Acute Toxicity, Oral
H302: Harmful if

swallowed
GHS07 Warning

Acute Toxicity, Dermal
H312: Harmful in

contact with skin
GHS07 Warning

Acute Toxicity,

Inhalation

H332: Harmful if

inhaled
GHS07 Warning

Skin

Corrosion/Irritation

H315: Causes skin

irritation
GHS07 Warning

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation
GHS07 Warning

Specific target organ

toxicity — Single

exposure

H335: May cause

respiratory irritation
GHS07 Warning

Toxicological Information
Comprehensive toxicological data, such as LD50 and LC50 values, for (3-Bromo-5-
nitrophenyl)methanol are not readily available in published literature.[2] However, the GHS

classification indicates that the substance is harmful if ingested, inhaled, or in contact with skin,

and can cause skin, eye, and respiratory irritation.[1]

Toxicity Data Value

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity (LC50) Data not available

Occupational Exposure Limits
Currently, there are no established occupational exposure limits (OELs), such as Permissible

Exposure Limits (PELs) from OSHA or Threshold Limit Values (TLVs) from ACGIH, for (3-
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Bromo-5-nitrophenyl)methanol.[2] In the absence of specific OELs, it is prudent to handle

this compound with a high degree of caution to minimize any potential exposure.

Experimental Protocols
The following protocols are designed to ensure the safe handling and use of (3-Bromo-5-
nitrophenyl)methanol in a laboratory setting.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling this compound.

PPE Category
Recommended
Specification

Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact, as the

substance is harmful and

causes skin irritation.

Eye Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and airborne particles that can

cause serious eye irritation.

Body Protection
A flame-resistant lab coat, fully

buttoned, with long sleeves.
To minimize skin exposure.

Respiratory Protection

A NIOSH-approved respirator

with appropriate cartridges for

organic vapors and

particulates.

Required when handling the

powder outside of a certified

chemical fume hood or when

engineering controls are

insufficient to control airborne

dust.

Safe Handling Procedures
Adherence to a strict operational protocol is essential for the safe handling of (3-Bromo-5-
nitrophenyl)methanol.

Engineering Controls:
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Ventilation: All handling of (3-Bromo-5-nitrophenyl)methanol powder must be conducted in

a certified chemical fume hood to minimize inhalation exposure.

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.

Handling Workflow:
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Workflow for Safe Handling of (3-Bromo-5-nitrophenyl)methanol

Preparation

Handling

Post-Handling

Verify fume hood is operational

Don all required PPE

Prepare all necessary equipment and reagents

Ensure spill kit is readily available

Conduct all manipulations within the fume hood

Use appropriate tools to avoid direct contact

Keep the container sealed when not in use

Decontaminate all surfaces and equipment

Dispose of waste in designated, labeled containers

Remove PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page
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Caption: This diagram outlines the standard operating procedure for the safe handling of (3-
Bromo-5-nitrophenyl)methanol, from preparation to post-handling cleanup.

First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[2]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce hazardous gases, including carbon oxides,

nitrogen oxides, and hydrogen bromide.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Spill Response Workflow:
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Emergency Response Protocol for a (3-Bromo-5-nitrophenyl)methanol Spill

Spill Occurs

Evacuate and Alert Others

Don Appropriate PPE

Contain the Spill with Inert Absorbent Material

Carefully Scoop Spill into a Labeled, Sealed Container

Decontaminate the Spill Area

Dispose of Waste as Hazardous Material

Click to download full resolution via product page

Caption: This flowchart details the step-by-step procedure for safely managing a spill of (3-
Bromo-5-nitrophenyl)methanol.
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Handling and Storage
Handling: Handle in a well-ventilated place. Wear suitable protective clothing. Avoid contact

with skin and eyes. Avoid the formation of dust and aerosols. Use non-sparking tools.[1]

Storage: Keep the container tightly closed in a dry and well-ventilated place. Store in a cool

place.

Disposal Considerations
Waste material should be disposed of in accordance with all applicable federal, state, and local

environmental regulations. As a halogenated nitroaromatic compound, it should be treated as

hazardous waste. Contact a licensed professional waste disposal service to dispose of this

material.

Disclaimer: This document is intended as a guide for trained professionals and does not

replace a thorough safety assessment and adherence to all institutional and regulatory safety

protocols. The information provided is based on currently available data, which may be limited.

All users are responsible for ensuring their own safety and the safety of others in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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